Cas no 1261840-45-2 (3-Bromo-2'-chloro-4'-(difluoromethoxy)propiophenone)

• Product Name: 3-Bromo-2'-chloro-4'-(difluoromethoxy)propiophenone
• CAS No: 1261840-45-2
• MF: C₁₀H₈BrClF₂O₂
• MW: 313.523128509521
• CID: 4791082
• Update Time: 2025-07-18

3-Bromo-2'-chloro-4'-(difluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2'-chloro-4'-(difluoromethoxy)propiophenone

• Inchi： 1S/C10H8BrClF2O2/c11-4-3-9(15)7-2-1-6(5-8(7)12)16-10(13)14/h1-2,5,10H,3-4H2
• InChI Key： YWWUPVIZZUHBTD-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=CC=1Cl)OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-2'-chloro-4'-(difluoromethoxy)propiophenone

Research Briefing on 3-Bromo-2'-chloro-4'-(difluoromethoxy)propiophenone (CAS: 1261840-45-2)

3-Bromo-2'-chloro-4'-(difluoromethoxy)propiophenone (CAS: 1261840-45-2) is a specialized chemical compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, including a bromo-substituted propiophenone backbone and a difluoromethoxy group, has been investigated for its potential applications in the development of novel therapeutic agents. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules targeting various disease pathways.

Recent research has focused on the synthetic routes and optimization of 3-Bromo-2'-chloro-4'-(difluoromethoxy)propiophenone. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions, which significantly improved the scalability and purity of the compound. The study emphasized the importance of this intermediate in the production of kinase inhibitors, particularly those targeting inflammatory and oncogenic pathways.

In addition to its synthetic utility, 3-Bromo-2'-chloro-4'-(difluoromethoxy)propiophenone has been explored for its direct biological activities. Preliminary in vitro assays have demonstrated its inhibitory effects on specific cytochrome P450 enzymes, suggesting potential applications in drug metabolism studies. Furthermore, its structural motifs have been incorporated into the design of novel antiviral agents, with recent findings indicating promising activity against RNA viruses, including SARS-CoV-2 variants.

The pharmacological profile of derivatives stemming from 3-Bromo-2'-chloro-4'-(difluoromethoxy)propiophenone has also been a subject of investigation. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that modifications at the propiophenone core led to enhanced binding affinity for G-protein-coupled receptors (GPCRs), opening new avenues for the development of CNS-targeted therapeutics. These findings underscore the versatility of this compound as a scaffold in drug design.

Despite these advancements, challenges remain in the full characterization of 3-Bromo-2'-chloro-4'-(difluoromethoxy)propiophenone's safety and efficacy profiles. Ongoing research aims to address these gaps through comprehensive toxicological studies and in vivo evaluations. The compound's potential as a lead structure in drug discovery continues to drive innovation, with several pharmaceutical companies including it in their preclinical pipelines.

In conclusion, 3-Bromo-2'-chloro-4'-(difluoromethoxy)propiophenone (CAS: 1261840-45-2) represents a valuable chemical entity with broad applications in medicinal chemistry. Its role as a synthetic intermediate and its emerging biological activities highlight its significance in contemporary drug discovery efforts. Future research will likely focus on expanding its therapeutic potential and optimizing its pharmacological properties for clinical translation.